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Compound of Interest

Compound Name: Biotinyl Cystamine Hydrochloride

CAS No.: 1346597-28-1

Cat. No.: B1141249 Get Quote

CAS Number: 1346597-28-1 (HCl salt)
Abstract Biotinyl Cystamine Hydrochloride (N-Biotinyl Cystamine) is a heterobifunctional,

cleavable biotinylation reagent designed for the targeted labeling of carboxyl groups and

glutamine residues. Unlike standard amine-reactive reagents (e.g., NHS-Biotin) or thiol-reactive

reagents (e.g., Biotin-HPDP), Biotinyl Cystamine provides a unique chemical handle (primary

amine) connected to biotin via a disulfide-containing spacer. This architecture enables the

reversible capture of acidic proteins (via EDC coupling) and the identification of

transglutaminase substrates, making it a critical tool in functional proteomics and surface

topology analysis.
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Property Specification

Chemical Name
N-(2-((2-Aminoethyl)disulfanyl)ethyl)biotinamide

hydrochloride

CAS Number
1346597-28-1 (HCl salt); 128915-82-2 (Free

base)

Formula C₁₄H₂₆N₄O₂S₂[1] · HCl

Molecular Weight
398.98 g/mol (HCl salt); 362.51 g/mol (Free

base)

Solubility >10 mg/mL in Water; Soluble in DMSO, DMF

Reactive Group Primary Amine (-NH₂)

Cleavable Linker
Disulfide bond (-S-S-), cleavable by DTT, TCEP,

or β-ME

Spacer Arm ~23 Å (estimated)

Structural Visualization
The molecule consists of a biotin ring system, a valeric acid spacer, a cystamine linker

containing the cleavable disulfide bond, and a terminal primary amine.
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Figure 1: Structural logic of Biotinyl Cystamine Hydrochloride. The central disulfide bond

allows for the specific release of the captured target.

Mechanism of Action
Biotinyl Cystamine operates through two primary mechanisms, depending on the target

functional group.
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Mechanism A: Carboxyl Labeling (EDC-Mediated)
This is the most common application. In the presence of the zero-length crosslinker EDC (1-

Ethyl-3-(3-dimethylaminopropyl)carbodiimide), carboxylic acid groups (Aspartate, Glutamate,

C-terminus) on proteins are activated to form unstable O-acylisourea intermediates. The

primary amine of Biotinyl Cystamine nucleophilically attacks this intermediate, forming a stable

amide bond.[2]

Significance: Allows for the enrichment of acidic proteins or the mapping of surface-exposed

carboxyls, which are often inaccessible to standard amine-reactive probes.

Mechanism B: Transglutaminase (TGase) Substrate
Biotinyl Cystamine mimics the ε-amino group of lysine. Transglutaminases (e.g., TG2) catalyze

the transfer of the biotinyl-cystamine amine to the γ-carboxamide group of Glutamine (Gln)

residues on target proteins.

Significance: Enables the specific labeling and identification of TGase substrates ("Q-

donors") in cell lysates or tissues.

Experimental Protocols
Protocol 1: Carboxyl-Targeted Labeling (Two-Step
Method)
Use this protocol to label surface carboxyls while minimizing protein polymerization.

Reagents:

Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0.

Coupling Buffer: PBS, pH 7.2 (Phosphate Buffered Saline).

EDC: 100 mM stock in Activation Buffer (Prepare fresh).

Sulfo-NHS: 100 mM stock in Activation Buffer.

Biotinyl Cystamine HCl: 50 mM stock in Water or DMSO.
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Workflow:

Activation: Dissolve protein (1–2 mg/mL) in Activation Buffer. Add EDC and Sulfo-NHS to a

final concentration of 2 mM and 5 mM, respectively.[2]

Incubation: React for 15 minutes at Room Temperature (RT).

Quench/Exchange: Desalt the protein into Coupling Buffer using a Zeba spin column or

dialysis to remove excess EDC (critical to prevent crosslinking).

Conjugation: Add Biotinyl Cystamine HCl to the activated protein (50-fold molar excess).

Adjust pH to 7.2–7.5 if necessary.

Reaction: Incubate for 2 hours at RT.

Cleanup: Remove unreacted biotin using a desalting column.

Protocol 2: Capture, Wash, and Elution (Cleavage)
This workflow describes the reversible capture of the labeled proteins.

Reagents:

Streptavidin Magnetic Beads.

Elution Buffer: 50 mM Tris-HCl, pH 8.0, containing 50 mM DTT (Dithiothreitol) or 25 mM

TCEP.

Workflow:

Capture: Incubate labeled protein with Streptavidin beads for 1 hour at RT.

Wash: Wash beads 3x with PBS + 0.05% Tween-20, then 2x with PBS (detergent-free).

Elution (Cleavage): Resuspend beads in Elution Buffer. Incubate for 30–60 minutes at 37°C

with gentle agitation.

Note: This reduces the disulfide bond, releasing the protein with a small NH-CH2-CH2-SH

tag (mercaptoethyl-amide) attached to the original carboxyl/glutamine site.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://biotium.com/wp-content/uploads/2017/10/PI-90110.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Magnetically separate beads. The supernatant contains the purified, eluted

protein.

Visualization of Workflow
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Figure 2: Experimental workflow for reversible biotinylation. The cleavage step ensures mild

elution without denaturing the streptavidin bead.
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Issue Probable Cause Expert Solution

Precipitation during labeling
Protein isoelectric point (pI)

near reaction pH.

EDC coupling reduces surface

charge (COOH -> Amide).

Perform reaction at a pH away

from the protein's pI, or add

0.1% Tween-20.

Low Elution Efficiency Incomplete disulfide reduction.

Ensure pH is > 7.5 for DTT

efficiency. Use TCEP (25 mM)

if working at lower pH, as it is

more stable and effective than

DTT.

High Background Non-specific binding to beads.

Block beads with BSA or

Biotin-free cystamine prior to

capture. Use high-salt washes

(500 mM NaCl) before elution.

Polymerization Crosslinking between proteins.

Use the Two-Step Protocol

(remove excess EDC before

adding amine) rather than the

One-Step method.

Safety & Handling
Storage: Store at -20°C, desiccated. The HCl salt is hygroscopic.

Stability: Stable in solid form for >2 years. Solutions in water should be prepared fresh;

DMSO stocks can be stored at -20°C for 1 month.

Hazards: Irritant to eyes and skin. Handle with gloves and safety glasses.

References
AxisPharm. (n.d.). Biotin-Cystamine Hydrochloride Product Data. Retrieved from [Link]

Lai, T. S., et al. (2017). Identification of Transglutaminase 2 Substrates. Methods in

Molecular Biology. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://axispharm.com/
https://pubmed.ncbi.nlm.nih.gov/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
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number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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